Cas no 43021-99-4 (1-(2,5-dimethoxy-4-methylphenyl)-2-propanone Oxime)

• Product Name: 1-(2,5-dimethoxy-4-methylphenyl)-2-propanone Oxime
• CAS No: 43021-99-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5531789
• Update Time: 2025-10-20

1-(2,5-dimethoxy-4-methylphenyl)-2-propanone Oxime Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxy-4-methylphenyl)-2-propanone Oxime
• 2-Propanone, 1-(2,5-dimethoxy-4-methylphenyl)-, oxime

• Inchi： 1S/C12H17NO3/c1-8-5-12(16-4)10(6-9(2)13-14)7-11(8)15-3/h5,7,14H,6H2,1-4H3
• InChI Key： HVCJKHJIAUAVFJ-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(C)C=C1OC)C(=NO)C

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 376.0±42.0 °C(Predicted)
• pka: 12.09±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2,5-dimethoxy-4-methylphenyl)-2-propanone Oxime

1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime (CAS No. 43021-99-4)

The compound 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime (CAS No. 43021-99-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethoxy-substituted phenyl group with a propanone oxime moiety. The oxime functional group plays a pivotal role in its reactivity and biological activity, making it a valuable molecule in research and development.

Recent studies have highlighted the potential of 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime in medicinal chemistry, particularly in the design of bioactive compounds. Its structure allows for diverse interactions with biological systems, making it a promising candidate for drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its reactivity to form various heterocyclic structures.

The synthesis of 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime involves a multi-step process that typically begins with the preparation of the corresponding propanone derivative. The introduction of the dimethoxyphenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific conditions and desired regioselectivity. The final step involves the conversion of the ketone group into an oxime using hydroxylamine or its derivatives under controlled conditions.

One of the most intriguing aspects of this compound is its ability to participate in various condensation reactions. For instance, it has been used in the synthesis of pyridones and other nitrogen-containing heterocycles, which are known for their pharmacological activities. The presence of the dimethoxy groups on the phenyl ring enhances the molecule's stability and bioavailability, making it an attractive starting material for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime with greater accuracy. Molecular docking studies have revealed potential binding affinities with key proteins involved in various disease pathways, suggesting its potential as a lead compound for drug development.

In terms of physical properties, 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-visible spectrum shows strong absorption bands in the range of 270-300 nm, which can be attributed to the conjugated system formed by the oxime and aromatic rings.

The environmental impact of this compound has also been a subject of recent research. Studies indicate that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its biodegradation. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2,5-Dimethoxy-4-Methylphenyl)-2-Propanone Oxime (CAS No. 43021-99-4) is a versatile compound with immense potential in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.